(5-((Isopentylamino)methyl)thiophen-2-yl)boronic acid
Cat. No. B8295767
M. Wt: 227.14 g/mol
InChI Key: LXCZCMJRANCDKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08063071B2
Procedure details
Following the general procedure of 3-[1-(ethylsulfonyl)-4-piperidinyl]-5-(5-{[(2-methylbutyl)amino]methyl}-2-thienyl)-1H-indole-7-carboxamide, (5-formyl-2-thienyl)boronic acid (50 mg, 0.32 mmol), (3-methylbutyl)amine (28 mg, 0.32 mmol), and NaCNBH3 (40 mg, 0.64 mmol) were reacted to give 46 mg of crude (5-{[(3-methylbutyl)amino]methyl}-2-thienyl)boronic acid. The crude (5-{[(3-methylbutyl)amino]methyl}-2-thienyl)boronic acid was then reacted with 5-bromo-3-[1-(ethylsulfonyl)-4-piperidinyl]-1H-indole-7-carboxamide (65 mg, 0.157 mmol), K2CO3 (130 mg, 0.942 mmol), and tetrakis(triphenylphosphine)palladium(0) (4 mg, 0.003 mmol) to give 38.3 mg of the title compound (37%).
Name
3-[1-(ethylsulfonyl)-4-piperidinyl]-5-(5-{[(2-methylbutyl)amino]methyl}-2-thienyl)-1H-indole-7-carboxamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
C(S([N:6]1C[CH2:10][CH:9]([C:12]2C3C(=C(C(N)=O)C=C(C4SC(CNCC(C)CC)=CC=4)C=3)NC=2)[CH2:8][CH2:7]1)(=O)=O)C.[CH:36]([C:38]1[S:42][C:41]([B:43]([OH:45])[OH:44])=[CH:40][CH:39]=1)=O.CC(C)CCN.[BH3-]C#N.[Na+]>>[CH3:10][CH:9]([CH3:12])[CH2:8][CH2:7][NH:6][CH2:36][C:38]1[S:42][C:41]([B:43]([OH:45])[OH:44])=[CH:40][CH:39]=1 |f:3.4|
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Inputs
Step One
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Name
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3-[1-(ethylsulfonyl)-4-piperidinyl]-5-(5-{[(2-methylbutyl)amino]methyl}-2-thienyl)-1H-indole-7-carboxamide
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)S(=O)(=O)N1CCC(CC1)C1=CNC2=C(C=C(C=C12)C=1SC(=CC1)CNCC(CC)C)C(=O)N
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Step Two
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Name
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|
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Quantity
|
50 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)C1=CC=C(S1)B(O)O
|
Step Three
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Name
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|
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Quantity
|
28 mg
|
|
Type
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reactant
|
|
Smiles
|
CC(CCN)C
|
Step Four
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Name
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|
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Quantity
|
40 mg
|
|
Type
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reactant
|
|
Smiles
|
[BH3-]C#N.[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
were reacted
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Outcomes
Product
|
Name
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|
|
Type
|
product
|
|
Smiles
|
CC(CCNCC1=CC=C(S1)B(O)O)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 46 mg |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
